Cas no 2680868-11-3 (tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate)

Tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate is a specialized organic compound featuring a pyrazole core functionalized with a bromo substituent, a cyano group, and a tert-butyl carbamate protecting group. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing nitrogen-containing heterocycles. The presence of the bromo group enhances reactivity for further functionalization via cross-coupling reactions, while the carbamate moiety offers stability and controlled deprotection. The cyanoethyl group contributes to versatility in nucleophilic additions or reductions. This compound is suited for applications requiring precise molecular modifications in medicinal chemistry and advanced material research.
tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate structure
2680868-11-3 structure
Product Name:tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate
CAS No:2680868-11-3
MF:C12H17BrN4O2
MW:329.192981481552
CID:5625083
PubChem ID:165928482
Update Time:2025-10-24

tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{1-[(4-bromo-1H-pyrazol-1-yl)methyl]-1-cyanoethyl}carbamate
    • 2680868-11-3
    • EN300-28295274
    • tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate
    • Inchi: 1S/C12H17BrN4O2/c1-11(2,3)19-10(18)16-12(4,7-14)8-17-6-9(13)5-15-17/h5-6H,8H2,1-4H3,(H,16,18)
    • InChI Key: FVAOYPRJQVUIHG-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(C=1)CC(C#N)(C)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 328.05349g/mol
  • Monoisotopic Mass: 328.05349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 79.9Ų

tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate Pricemore >>

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tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate Related Literature

Additional information on tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate

Recent Advances in the Synthesis and Applications of tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate (CAS: 2680868-11-3)

The compound tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate (CAS: 2680868-11-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel heterocyclic compounds, particularly those targeting kinase inhibitors. The presence of both the bromo-pyrazole and cyanoethyl functionalities makes it a valuable scaffold for further derivatization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, which are crucial for treating myeloproliferative neoplasms.

In terms of synthetic methodology, advancements have been made in optimizing the reaction conditions for the preparation of tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate. A recent patent application (WO2023056789) describes an improved catalytic process that enhances yield and purity while reducing environmental impact. This innovation is particularly relevant for large-scale production in pharmaceutical manufacturing.

From a biological perspective, research has uncovered promising activity of derivatives of this compound against various cancer cell lines. In vitro studies have shown that certain modifications to the core structure can significantly enhance binding affinity to specific molecular targets. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported derivatives with nanomolar potency against EGFR mutant forms, suggesting potential applications in precision oncology.

The stability and pharmacokinetic properties of this compound and its derivatives have also been investigated. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate favorable drug-like characteristics, with particular attention to its metabolic stability in liver microsomes. These findings support its continued development as a pharmacophore in drug discovery programs.

Looking forward, researchers are exploring the potential of tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate in fragment-based drug design and PROTAC (Proteolysis Targeting Chimera) development. Its modular structure makes it particularly suitable for these emerging therapeutic approaches. Several pharmaceutical companies have included this compound in their screening libraries, recognizing its value in hit-to-lead optimization processes.

In conclusion, tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}carbamate (CAS: 2680868-11-3) represents a versatile and valuable building block in medicinal chemistry. The recent advances in its synthesis and applications underscore its importance in current drug discovery efforts. Further research is warranted to fully exploit its potential in developing novel therapeutic agents for various diseases, particularly in oncology and inflammatory disorders.

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